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Compound of Interest

Compound Name: Megovalicin H

Cat. No.: B15582358

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of
Megovalicin H, a macrocyclic antibiotic belonging to the megovalicin complex. The
megovalicins are produced by the myxobacterium Myxococcus flavescens and have been
identified as closely related to the myxovirescin class of antibiotics. This document compiles
the available data on the physicochemical properties, spectroscopic analysis, and the
experimental protocols utilized in the determination of its molecular structure.

Physicochemical Properties

The initial characterization of Megovalicin H and its related compounds involved the
determination of several key physicochemical properties. These parameters are crucial for the
initial identification, purity assessment, and provide foundational data for further structural
analysis. A summary of these properties for the megovalicin complex is presented below.

Property Megovalicin A Megovalicin D Megovalicin G Megovalicin H
Molecular

C36H63NO8 C35H61NOS8 C37H65N08 C36H63N09
Formula
Molecular Weight 637 623 651 653

UV Amax (nm) in
MeOH

238 238 238 238

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15582358?utm_src=pdf-interest
https://www.benchchem.com/product/b15582358?utm_src=pdf-body
https://www.benchchem.com/product/b15582358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data for Structural Determination

The definitive structure of Megovalicin H was elucidated primarily through the application of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These
techniques provided detailed information about the connectivity of atoms and the overall
molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy were instrumental in piecing together the complex macrocyclic
structure of Megovalicin H. The chemical shifts provide insight into the electronic environment
of each proton and carbon atom, while coupling constants reveal the connectivity between
adjacent protons.

Table 2.1: 'H NMR Spectral Data of Megovalicin H (in CDCIs)

Chemical Shift (9, L Coupling Constant .
Multiplicity Assignment
ppm) (J, Hz)

Data not available in
publicly accessible

literature.

Table 2.2: 13C NMR Spectral Data of Megovalicin H (in CDCIs)

Chemical Shift (6, ppm) Assignment

Data not available in publicly accessible
literature.

Note: The specific *H and 13C NMR chemical shift assignments for Megovalicin H are detailed
in the primary literature but are not available in the publicly accessible abstracts.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HR-MS) was employed to determine the precise molecular
weight and elemental composition of Megovalicin H. Fragmentation patterns observed in
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tandem mass spectrometry (MS/MS) experiments would have been used to confirm the
connectivity of different structural subunits.

Table 2.3: Mass Spectrometry Data for Megovalicin H

o Mass-to-Charge Ratio .
lonization Method (miz) Interpretation
m/z

Corresponds to the calculated
HR-FABMS 654.4530 [M+H]* exact mass for CzsHeaNOg
(654.4529)

Experimental Protocols

The structural elucidation of Megovalicin H involved a series of meticulous experimental
procedures, from the cultivation of the producing microorganism to the isolation and purification
of the target compound and its final analysis.

Fermentation and Production

Megovalicins were produced by the newly isolated myxobacterium, Myxococcus flavescens.
e Producing Organism:Myxococcus flavescens
o Cultivation: The bacterium was grown in a tank culture for 4 days.

 Yield: From 1 gram of wet cells, approximately 15.0 micrograms of Megovalicin H were

obtained.

Isolation and Purification

The extraction and purification of the megovalicin complex, including Megovalicin H, from the
wet cells of Myxococcus flavescens would have involved a multi-step chromatographic
process. A general workflow for such a process is outlined below.

Caption: Generalized workflow for the isolation and purification of Megovalicin H.

Structure Determination Logic
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The structural elucidation of Megovalicin H relied on the integration of data from various
spectroscopic techniques. The logical flow of this process is depicted in the following diagram.

Caption: Logical workflow for the structural elucidation of Megovalicin H.

Conclusion

The structural elucidation of Megovalicin H revealed it to be a complex macrocyclic lactone,
closely related to other known myxovirescins. The determination of its precise chemical
structure was a result of a combination of microbial fermentation, meticulous isolation
techniques, and the application of powerful spectroscopic methods, primarily NMR and mass
spectrometry. The detailed structural information paves the way for further investigation into its
mode of action, structure-activity relationships, and potential as a therapeutic agent. Further
research to obtain and publish the complete NMR spectral assignments would be highly
beneficial to the scientific community.

¢ To cite this document: BenchChem. [Structural Elucidation of Megovalicin H: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582358#structural-elucidation-of-megovalicin-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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